7-hydroxy-1-methyl-1H-indole-2-carboxylic acid
Description
Safety and Hazards
The safety data sheet for a similar compound, 1H-Indole-2-carboxylic acid, indicates that it is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It may cause acute oral toxicity, acute dermal toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organs being the respiratory system .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-hydroxy-1-methyl-1H-indole-2-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "3-nitrobenzaldehyde", "ethyl acetoacetate", "methylamine", "sodium hydroxide", "hydrochloric acid", "sodium borohydride", "acetic anhydride", "sulfuric acid", "sodium nitrite", "copper sulfate", "sodium bicarbonate", "sodium chloride", "magnesium sulfate", "ethanol", "water" ], "Reaction": [ "Step 1: Reduction of 3-nitrobenzaldehyde to 3-aminobenzaldehyde using sodium borohydride in ethanol", "Step 2: Condensation of 3-aminobenzaldehyde with methylamine in ethanol to form 3-(methylamino)benzaldehyde", "Step 3: Cyclization of 3-(methylamino)benzaldehyde with ethyl acetoacetate in the presence of sodium ethoxide to form 7-hydroxy-1-methyl-1H-indole-2-carboxylic acid ethyl ester", "Step 4: Hydrolysis of 7-hydroxy-1-methyl-1H-indole-2-carboxylic acid ethyl ester using sodium hydroxide in water to form 7-hydroxy-1-methyl-1H-indole-2-carboxylic acid", "Step 5: Purification of 7-hydroxy-1-methyl-1H-indole-2-carboxylic acid using recrystallization from water" ] } | |
CAS RN |
1369157-30-1 |
Product Name |
7-hydroxy-1-methyl-1H-indole-2-carboxylic acid |
Molecular Formula |
C10H9NO3 |
Molecular Weight |
191.2 |
Purity |
95 |
Origin of Product |
United States |
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